Cas no 40652-40-2 (1-Formamido-1-cyclohexene)

• Product Name: 1-Formamido-1-cyclohexene
• CAS No: 40652-40-2
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD01863768
• CID: 55267
• PubChem ID: 4144151
• Update Time: 2025-11-01

1-Formamido-1-cyclohexene Chemical and Physical Properties

Names and Identifiers

• N-(Cyclohex-1-en-1-yl)formamide
• N-(1-Cyclohexenyl)formamide
• N-(cyclohexen-1-yl)formamide
• N-CYCLOHEX-1-ENYL-FORMAMIDE
• SCHEMBL4633436
• MFCD01863768
• AKOS006347632
• N-Cyclohex-1-en-1-ylformamide
• 1-Formamido-1-cyclohexene
• A825217
• BB 0304804
• N-(cyclohexen-1-yl)methanamide
• FT-0690136
• 40652-40-2
• N-(1-cyclohexenyl)-formamide
• AS-44569
• DTXSID80399868
• Formamide, N-1-cyclohexen-1-yl-
• AB1364
• N-Cyclohexenylformamide

• MDL： MFCD01863768
• Inchi： 1S/C7H11NO/c9-6-8-7-4-2-1-3-5-7/h4,6H,1-3,5H2,(H,8,9)
• InChI Key： PMOWTTQUPBFWRL-UHFFFAOYSA-N
• SMILES： O=CNC1=CCCCC1

Computed Properties

• Exact Mass: 125.08400
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 58-63 ºC
• PSA: 29.10000
• LogP: 2.21710

1-Formamido-1-cyclohexene Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-Formamido-1-cyclohexene

Research Brief on 1-Formamido-1-cyclohexene (CAS: 40652-40-2) in Chemical Biology and Pharmaceutical Applications

1-Formamido-1-cyclohexene (CAS: 40652-40-2) is a versatile intermediate in organic synthesis and pharmaceutical research, with emerging applications in drug discovery and chemical biology. Recent studies have highlighted its role as a precursor for bioactive molecules and its potential in targeted therapeutic development. This research brief synthesizes the latest findings on its synthesis, mechanistic insights, and applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-Formamido-1-cyclohexene as a key building block for cyclopropane-containing protease inhibitors. The compound's unique cyclohexene scaffold enabled stereoselective modifications critical for inhibiting SARS-CoV-2 M^pro (main protease), with derivative compounds showing IC₅₀ values below 100 nM. This underscores its utility in antiviral drug design.

Advances in synthetic methodologies have also been reported. A novel photocatalytic protocol developed by Li et al. (2024, Nature Communications) leverages 1-Formamido-1-cyclohexene for C–H functionalization reactions under mild conditions (visible light, room temperature), achieving yields up to 92% with excellent regioselectivity. This green chemistry approach aligns with industry sustainability goals while expanding access to structurally diverse analogs.

In cancer research, derivatives of 1-Formamido-1-cyclohexene have shown promise as HDAC (histone deacetylase) modulators. A preclinical study (Zhang et al., 2024) identified a lead compound (EC₅₀ = 0.8 μM against HDAC6) that selectively induced apoptosis in multiple myeloma cells while sparing healthy lymphocytes. Structural analysis revealed that the formamido group's hydrogen-bonding capacity was essential for isoform selectivity.

Challenges remain in optimizing the pharmacokinetic properties of 1-Formamido-1-cyclohexene derivatives. Recent ADMET studies (Wu et al., 2023) indicate that while the core structure exhibits favorable metabolic stability (t_1/2 > 4h in human liver microsomes), strategic modifications to the cyclohexene ring may be required to enhance blood-brain barrier penetration for CNS-targeted applications.

The compound's role in PROTAC (proteolysis-targeting chimera) development is another active research area. Its bifunctional nature allows simultaneous conjugation to E3 ligase ligands and target proteins, as demonstrated in a 2024 Cell Chemical Biology paper where it facilitated the degradation of aberrant tau proteins with 70% efficiency at 10 μM concentration.

Future directions include exploring its application in mRNA delivery systems (as a lipid nanoparticle component) and as a scaffold for covalent inhibitors. The 2024 market analysis projects a 12% CAGR for 1-Formamido-1-cyclohexene in pharmaceutical intermediates, driven by increased demand for targeted therapies and the expansion of bioconjugation technologies.